Cas no 61253-64-3 (Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-)

Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo- structure
61253-64-3 structure
Product Name:Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-
CAS No:61253-64-3
MF:C12H9ClO4
MW:252.650462865829
CID:487036
PubChem ID:71397771
Update Time:2025-04-19

Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-
    • 3-[(2-chlorophenyl)methylidene]-2,4-dioxopentanoic acid
    • 61253-64-3
    • DTXSID50819240
    • Inchi: 1S/C12H9ClO4/c1-7(14)9(11(15)12(16)17)6-8-4-2-3-5-10(8)13/h2-6H,1H3,(H,16,17)
    • InChI Key: GNNFBVSWOARWIJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C=C(C(C(=O)O)=O)C(C)=O

Computed Properties

  • Exact Mass: 252.01897
  • Monoisotopic Mass: 252.0189365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.44
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